Cas no 928713-94-4 (2-(4-Bromophenyl)pyrimidine-5-carboxylic Acid)

• Product Name: 2-(4-Bromophenyl)pyrimidine-5-carboxylic Acid
• CAS No: 928713-94-4
• MF: C₁₁H₇BrN₂O₂
• MW: 279.089481592178
• MDL: MFCD08753293
• CID: 892154
• PubChem ID: 17606340
• Update Time: 2025-04-19

2-(4-Bromophenyl)pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• ASISCHEM C63604
• 2-(4-bromophenyl)pyrimidine-5-carboxylic acid
• EN300-768330
• 2-(4-BROMOPHENYL)PYRIMIDINE-5-CARBOXYLICACID
• SB60007
• 928713-94-4
• CS-0268098
• DTXSID50589779
• AKOS000283982
• 2-(4-Bromophenyl)pyrimidine-5-carboxylic Acid

• MDL： MFCD08753293
• Inchi： 1S/C11H7BrN2O2/c12-9-3-1-7(2-4-9)10-13-5-8(6-14-10)11(15)16/h1-6H,(H,15,16)
• InChI Key： PSEHJLPPSYIOFA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 277.96900
• Monoisotopic Mass: 277.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 2.60430

2-(4-Bromophenyl)pyrimidine-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives